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Compound of Interest

Compound Name: Perfluorotrihexylamine

CAS No.: 432-08-6

Cat. No.: B1594837

Get Quote

Perfluoroalkylamines are a class of organofluorine compounds characterized by a central

nitrogen atom bonded to three perfluorinated alkyl chains. In these molecules, all hydrogen

atoms on the alkyl chains have been substituted with fluorine atoms, a structural feature that

imparts remarkable chemical and thermal stability, high density, and unique solubility profiles.

[1][2] These properties make them invaluable in a range of specialized applications, from inert

coolants in the electronics industry to contrast agents in medical imaging and as reliable

calibrants in mass spectrometry.[3]

Perfluorotrihexylamine, with the chemical formula N(C₆F₁₃)₃, represents a higher-molecular-

weight member of this homologous series. While specific data is sparse, its properties can be

logically extrapolated from its shorter-chain relatives. The increased chain length is expected to

result in a higher boiling point, increased viscosity, and a higher density compared to its

counterparts, making it a candidate for applications requiring very low volatility and high

thermal mass.

Molecular Structure and its Implications
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The fundamental structure of a perfluoroalkylamine is a tertiary amine with its alkyl groups fully

fluorinated. The electron-withdrawing effect of the fluorine atoms significantly reduces the

basicity of the central nitrogen atom.[1]

Chemical Structure of Perfluorotrihexylamine (Conceptual)

Caption: Simplified structure of Perfluorotrihexylamine.

Core Thermophysical Properties: Data and
Estimation
The following sections present established data for Perfluorotributylamine (PFTBA) and

Perfluorotripropylamine (PFTPA) and provide a scientifically grounded estimation for

Perfluorotrihexylamine.

Density
Density is a critical parameter for applications involving heat transfer and fluid dynamics.

Perfluorinated liquids are notably denser than their hydrocarbon counterparts.

Compound Formula
Molecular Weight (
g/mol )

Density (g/mL at
25°C)

Perfluorotripropylamin

e
N(C₃F₇)₃ 521.07 ~1.82 (estimated)

Perfluorotributylamine N(C₄F₉)₃ 671.09 1.883 - 1.884[1][3][4]

Perfluorotrihexylamine N(C₆F₁₃)₃ 1025.19 (calculated) >1.9 (estimated)

Expertise & Experience: The trend within the homologous series indicates that density

increases with molecular weight. Therefore, Perfluorotrihexylamine is expected to have a

density significantly higher than 1.9 g/mL. This high density is a direct consequence of the high

atomic weight of fluorine compared to hydrogen.

Phase Transition Temperatures
The boiling and melting points define the liquid-phase operational range of the material.
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Compound Melting Point (°C) Boiling Point (°C)

Perfluorotripropylamine - ~130-140 (estimated)

Perfluorotributylamine -50 to -52[1][3][4] 177 to 180[1][2][3][4]

Perfluorotrihexylamine >-50 (estimated) >180 (estimated)

Expertise & Experience: Increased chain length leads to stronger intermolecular van der Waals

forces. Consequently, Perfluorotrihexylamine will have a substantially higher boiling point and

likely a higher melting point than PFTBA, making it suitable for high-temperature applications.

Viscosity
Viscosity is a measure of a fluid's resistance to flow and is crucial for pumping and fluid

handling calculations.

Compound Dynamic Viscosity (cP at 25°C)

Perfluorohexane (for context) 0.64[5]

Perfluorotributylamine ~2.8 (typical value)

Perfluorotrihexylamine >3.0 (estimated)

Expertise & Experience: Viscosity in perfluorocarbons increases with molecular size.[6]

Perfluorotrihexylamine, being a larger molecule, will exhibit higher viscosity than PFTBA.

This is a critical consideration for applications requiring fluid flow, as more energy will be

needed to pump it.

Thermal Properties
Thermal conductivity and heat capacity are paramount for heat transfer applications.
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Property
Value for Analogues
(Typical)

Expected Trend for
Perfluorotrihexylamine

Thermal Conductivity
~0.06 W/(m·K) for similar

perfluorocarbons[5]
Similar or slightly higher

Heat Capacity (Liquid)
Data not readily available for

PFTBA

Expected to be higher on a

molar basis due to more

vibrational modes

Enthalpy of Vaporization

(ΔvapH°)

60.3 - 60.4 kJ/mol for

PFTBA[7]
Significantly higher

Expertise & Experience: While the thermal conductivity of perfluorocarbons is generally low, the

enthalpy of vaporization for Perfluorotrihexylamine will be significantly higher than that of

PFTBA. This implies that more energy is required to vaporize the liquid, which is advantageous

for applications requiring a stable liquid phase over a wide temperature range.

Experimental Determination of Thermophysical
Properties
To move from estimation to empirical data for Perfluorotrihexylamine, rigorous experimental

protocols are necessary. The following sections detail the standard, self-validating

methodologies.

Density Measurement Workflow
Causality: A vibrating tube densitometer is the gold standard. The principle relies on the fact

that the resonant frequency of a vibrating U-shaped tube is directly related to the mass (and

thus density) of the fluid it contains. This method is chosen for its high precision and the small

sample volume required.

Protocol:

Calibration: Calibrate the instrument using two standards of known density that bracket the

expected sample density (e.g., dry air and deionized water).
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Sample Preparation: Ensure the Perfluorotrihexylamine sample is degassed to prevent

measurement errors from bubbles.

Temperature Control: Use a Peltier thermostat to precisely control the temperature of the

measurement cell.

Measurement: Inject the sample into the U-tube. The instrument measures the oscillation

period and calculates the density.

Validation: Re-measure one of the calibration standards to ensure no drift has occurred.

Density Measurement Workflow

Calibrate with Air & Water

Degas Sample

Inject Sample into U-Tube

Measure Oscillation Period at Temp T

Calculate Density

Re-validate with Standard
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Click to download full resolution via product page

Caption: Workflow for density measurement.

Viscosity Measurement Workflow
Causality: A rotational viscometer or a capillary viscometer (e.g., Ubbelohde type) is employed.

[6] For high-value research samples, a rotational viscometer is often preferred as it can

determine viscosity over a range of shear rates. The principle involves measuring the torque

required to rotate a spindle submerged in the fluid at a constant speed.

Protocol:

Instrument Setup: Choose an appropriate spindle and rotational speed based on the

estimated viscosity of the sample.

Temperature Equilibration: Place the sample in a temperature-controlled jacket and allow it

to reach thermal equilibrium.

Measurement: Submerge the spindle in the Perfluorotrihexylamine to the correct depth.

Start the rotation and record the torque reading once it stabilizes.

Calculation: The instrument's software converts the torque reading into a dynamic viscosity

value (in cP or mPa·s).

Self-Validation: Perform measurements at multiple rotational speeds. For a Newtonian fluid,

the viscosity should be independent of the shear rate.
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Viscosity Measurement Workflow

Select Spindle & Speed

Thermal Equilibration of Sample

Measure Torque at Multiple Speeds

Calculate Viscosity

Verify Newtonian Behavior

Click to download full resolution via product page

Caption: Workflow for rotational viscosity measurement.

Thermal Analysis (DSC/TGA)
Causality: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are

essential for determining phase transitions and thermal stability. DSC measures heat flow into

or out of a sample relative to a reference as a function of temperature, identifying melting

points and boiling points. TGA measures mass change as a function of temperature, indicating

the onset of decomposition.

Protocol:
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Sample Preparation: Accurately weigh a small amount of Perfluorotrihexylamine into an

appropriate DSC/TGA pan (e.g., aluminum).

Instrument Purge: Use an inert gas (e.g., Nitrogen) to purge the furnace and prevent

oxidative degradation.

DSC Temperature Program:

Cool the sample to well below its expected melting point (e.g., -100°C).

Heat at a controlled rate (e.g., 10°C/min) through the melting and boiling points. The

endotherm peaks will correspond to these transitions.

TGA Temperature Program:

Heat the sample at a controlled rate (e.g., 10°C/min) to a high temperature (e.g., 500°C). A

sharp drop in mass indicates decomposition.

Data Analysis: Analyze the resulting thermograms to determine transition temperatures and

decomposition onset.

Conclusion and Future Directions
Perfluorotrihexylamine stands as a material of significant potential for advanced thermal

management and specialized fluid applications, primarily due to properties extrapolated from its

well-understood analogues. Its expected high density, low volatility, and broad liquid range

make it an attractive candidate for extreme environments. However, this guide underscores the

critical need for empirical validation. The experimental workflows detailed herein provide a clear

and scientifically rigorous path for researchers to fully characterize Perfluorotrihexylamine.

Such data will be invaluable for the design and optimization of next-generation technologies in

the electronics, aerospace, and pharmaceutical industries.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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